Cas no 53662-98-9 (Dehydrobruceantin)

• Product Name: Dehydrobruceantin
• CAS No: 53662-98-9
• MF: C₂₈H₃₄O₁₁
• MW: 546.562969684601
• CID: 938905
• PubChem ID: 6154064
• Update Time: 2025-07-22

Dehydrobruceantin Chemical and Physical Properties

Names and Identifiers

• NSC-238178
• NSC238178
• methyl 3-[(E)-3,4-dimethylpent-2-enoyl]oxy-11,15,16-trihydroxy-9,13-dimethyl-4,10-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadeca-8,11-diene-17-carboxylate
• 53662-98-9
• DTXSID40422121
• DEHYDROBRUCEANTIN
• DTXCID30372964
• DA-52402
• Dehydrobruceantin

• Inchi： 1S/C28H34O11/c1-11(2)12(3)7-17(30)39-20-22-27-10-37-28(22,25(35)36-6)23(33)19(32)21(27)26(5)9-15(29)18(31)13(4)14(26)8-16(27)38-24(20)34/h7,9,11,16,19-23,29,32-33H,8,10H2,1-6H3/b12-7+
• InChI Key： ZLLWLVCJZCJECL-KPKJPENVSA-N
• SMILES： O1CC23C4CC5=C(C)C(C(=CC5(C)C2C(C(C1(C(=O)OC)C3C(C(=O)O4)OC(/C=C(\C)/C(C)C)=O)O)O)O)=O

Computed Properties

• Exact Mass: 546.210112
• Monoisotopic Mass: 546.210112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 166
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder
• Density: 1.43
• Boiling Point: 746.3°C at 760 mmHg
• Flash Point: 245.8°C
• Refractive Index: 1.61
• PSA: 165.89000
• LogP: 1.07320
• Vapor Pressure: 0.0±5.6 mmHg at 25°C

Dehydrobruceantin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids

Additional information on Dehydrobruceantin

Dehydrobruceantin (CAS No. 53662-98-9): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Dehydrobruceantin, a naturally occurring polyacetylene compound, is identified by its unique chemical signature under the CAS number 53662-98-9. This compound has garnered significant attention in the field of pharmaceutical research due to its distinct structural features and potential biological activities. The molecular structure of Dehydrobruceantin comprises a series of conjugated double bonds, which contribute to its remarkable stability and reactivity, making it a subject of intense study in synthetic chemistry and medicinal biology.

The Dehydrobruceantin molecule is characterized by its linear chain of acetylenic units, which endows it with a high degree of unsaturation. This structural motif is not only chemically intriguing but also biologically relevant, as it allows for diverse interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Dehydrobruceantin with various proteins and enzymes, providing insights into its potential therapeutic applications.

In recent years, the pharmacological properties of Dehydrobruceantin have been extensively explored. Studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The anti-inflammatory effects of this compound have been particularly promising in preclinical models of arthritis and other chronic inflammatory diseases. Furthermore, Dehydrobruceantin has shown potential in inducing apoptosis in cancer cell lines, suggesting its role as a candidate for developing novel chemotherapeutic agents.

The synthesis of Dehydrobruceantin presents both challenges and opportunities for chemists. Traditional methods often rely on multi-step organic transformations, which can be labor-intensive and yield low efficiencies. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed coupling reactions, have improved the accessibility of this compound. These advancements not only facilitate the production of Dehydrobruceantin but also allow for structural modifications to enhance its biological activity.

One of the most compelling aspects of Dehydrobruceantin is its bioavailability and pharmacokinetic profile. Research indicates that this compound can be effectively absorbed following oral administration and exhibits a reasonable distribution across various tissues. Additionally, its metabolic stability suggests that it may have a prolonged half-life, which could be advantageous for therapeutic applications requiring sustained action. These pharmacokinetic properties make Dehydrobruceantin an attractive candidate for further development into a drug candidate.

The potential applications of Dehydrobruceantin extend beyond anti-inflammatory and anticancer therapies. Emerging evidence suggests that this compound may possess neuroprotective properties, making it relevant for investigating treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to interact with lipid membranes has led to studies exploring its use in anti-microbial applications, highlighting the broad spectrum of its potential uses.

As research continues to uncover the multifaceted properties of Dehydrobruceantin (CAS No. 53662-98-9), collaborations between synthetic chemists, biochemists, and clinicians are becoming increasingly vital. These interdisciplinary efforts aim to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The development pipeline for Dehydrobruceantin is rapidly evolving, with several clinical trials already underway to evaluate its safety and efficacy in human populations.

The future prospects for Dehydrobruceantin are promising, driven by ongoing research efforts aimed at optimizing its chemical structure for enhanced biological activity while ensuring favorable pharmacokinetic profiles. Innovations in drug delivery systems may further enhance the therapeutic potential of this compound by improving its bioavailability and targeting specificity. As our understanding of the molecular mechanisms underlying Dehydrobruceantin's actions continues to grow, so too will its potential applications in medicine.